N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C19H21ClFN3O/c1-14-12-15(20)2-7-18(14)22-19(25)13-23-8-10-24(11-9-23)17-5-3-16(21)4-6-17/h2-7,12H,8-11,13H2,1H3,(H,22,25)
• InChI Key: IBQFUHPPXVGXPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H21ClFN3O
• Molecular Weight: 361.8 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide, commonly known as CFM-2, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CFM-2 belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CFM-2 is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This dual action is thought to contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
CFM-2 has been found to increase the levels of serotonin in the brain, which is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for lab experiments, including its high potency and selectivity for the serotonin transporter. However, it also has limitations, such as its relatively short half-life and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for CFM-2 research, including investigating its potential as a treatment for other neurological disorders such as schizophrenia and bipolar disorder. Additionally, further studies are needed to determine the optimal dosage and administration method for CFM-2, as well as its long-term safety and efficacy. Finally, research could focus on developing new derivatives of CFM-2 with improved pharmacological properties.

Synthesis Methods

The synthesis of CFM-2 involves the reaction of 4-chloro-2-methylphenylamine with 4-fluorobenzaldehyde in the presence of acetic anhydride and sodium acetate to produce the intermediate 4-chloro-2-methyl-N-(4-fluorobenzylidene)aniline. This intermediate is then reacted with piperazine and acetic anhydride to yield CFM-2.

Scientific Research Applications

CFM-2 has been widely studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as depression and anxiety. It has also been found to exhibit antinociceptive effects, making it a potential candidate for the treatment of pain.